Cas no 223747-29-3 (1-(2-ethylcyclohexyl)methanamine)

• Product Name: 1-(2-ethylcyclohexyl)methanamine
• CAS No: 223747-29-3
• MF: C₉H₁₉N
• MW: 141.2538626194
• MDL: MFCD18901607
• CID: 5174662
• PubChem ID: 22484443
• Update Time: 2026-03-04

1-(2-ethylcyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-ethylcyclohexyl)methanamine
• 1-(2-ethylcyclohexyl)methanamine

• MDL： MFCD18901607
• Inchi： 1S/C9H19N/c1-2-8-5-3-4-6-9(8)7-10/h8-9H,2-7,10H2,1H3
• InChI Key： SYYXPQCKXWLCCA-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1CC)N

Additional information on 1-(2-ethylcyclohexyl)methanamine

Comprehensive Overview of 1-(2-Ethylcyclohexyl)methanamine (CAS No. 223747-29-3): Properties, Applications, and Industry Insights

1-(2-Ethylcyclohexyl)methanamine (CAS No. 223747-29-3) is a specialized cyclohexylamine derivative with a unique molecular structure featuring an ethyl group at the 2-position of the cyclohexane ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a chiral building block and intermediate in synthetic chemistry. The ethylcyclohexyl backbone contributes to its stereochemical versatility, making it valuable for designing bioactive molecules with tailored properties.

In recent years, the demand for custom amine derivatives like 1-(2-ethylcyclohexyl)methanamine has surged, driven by advancements in drug discovery and catalysis technologies. Researchers frequently search for "CAS 223747-29-3 solubility" or "synthesis route for ethylcyclohexyl amines," reflecting its experimental relevance. The compound's lipophilic character (logP ~2.8) and moderate basicity (pKa ~10.2) make it particularly useful in modifying drug pharmacokinetics, a hot topic in ADMET optimization studies.

The industrial applications of 223747-29-3 extend to advanced material science, where its structural features enable the development of liquid crystal precursors and polyamide modifiers. Analytical data shows rising Google Scholar citations for "1-(2-ethylcyclohexyl)methanamine NMR spectrum" and "stereoselective alkylation of cyclohexylamines," indicating growing academic interest. Proper handling requires attention to its amine reactivity, with recommended storage under inert atmosphere to prevent oxidative degradation.

From a green chemistry perspective – a trending search term in 2024 – the production of CAS 223747-29-3 increasingly incorporates catalytic hydrogenation methods to reduce waste. Patent analysis reveals novel applications in asymmetric synthesis, addressing the pharmaceutical industry's need for enantiomerically pure intermediates. The compound's vapor pressure (0.12 mmHg at 25°C) and thermal stability (decomposition >200°C) make it suitable for various process conditions.

Quality specifications for 1-(2-ethylcyclohexyl)methanamine typically require ≥98% purity (GC), with strict control of isomeric impurities. Chromatographic methods (HPLC/GC) dominate analytical protocols, as evidenced by frequent searches for "223747-29-3 analytical standard." The compound's crystalline salt forms (e.g., hydrochloride) show improved handling characteristics, a solution to common "volatile amine storage" challenges discussed in industry forums.

Emerging studies explore the structure-activity relationship of 2-ethylcyclohexyl motifs in G-protein coupled receptor ligands, connecting to popular neuroscience research topics. The steric hindrance from the ethyl group creates distinctive conformational effects, a subject of multiple "molecular docking" studies. These characteristics position CAS 223747-29-3 as a versatile scaffold in medicinal chemistry pipelines.

Regulatory status varies by region, with proper chemical inventory listings (e.g., TSCA, EINECS) ensuring compliance. Safety data sheets emphasize standard amine handling precautions, while environmental assessments focus on its biodegradation potential – a key concern in "sustainable chemistry" searches. The compound's low aquatic toxicity (EC50 >100 mg/L) supports its use in eco-friendly formulations.

Market projections indicate steady growth for functionalized cyclohexylamines, with 1-(2-ethylcyclohexyl)methanamine benefiting from expanding contract manufacturing opportunities. Technical discussions often center on "large-scale cyclohexane functionalization" methods, reflecting production scalability questions. Recent process innovations have reduced the cost per kilogram by ~18% since 2022, enhancing commercial viability.

In computational chemistry applications – a hot research area – the conformational energy profile of 223747-29-3 serves as a model system for studying alkyl-substituted cyclohexane dynamics. This connects to frequent searches about "molecular mechanics simulations" and "DFT calculations for amines." The compound's balanced hydrophobic/hydrophilic properties also make it valuable in formulation science for improving API solubility.

Future research directions likely include developing enantioselective synthesis routes and exploring catalytic amination techniques, both trending topics in organic chemistry publications. The unique steric and electronic effects of the 2-ethyl group continue to inspire novel applications, from ligand design to polymer additives, ensuring ongoing scientific and industrial relevance for this specialized amine compound.